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Compound of Interest

Compound Name: DIVINYLTIN DICHLORIDE

CAS No.: 7532-85-6

Cat. No.: B1582001

Get Quote

CAS Registry Number: 7532-85-6 Formula:

Molecular Weight: 243.7 g/mol [1]

Executive Summary
Divinyltin dichloride (DVTD) is a reactive organotin intermediate primarily utilized in the

synthesis of EUV (Extreme Ultraviolet) lithography photoresists and organometallic polymers.

Unlike its solid dialkyltin analogs (e.g., dimethyltin dichloride), DVTD is a colorless liquid at

room temperature, possessing high solubility in polar aprotic and non-polar organic solvents.[1]

Its utility is governed by two competing factors: excellent lipophilicity (allowing integration into

organic coating formulations like PGMEA) and high moisture sensitivity (rapid hydrolysis to HCl

and divinyltin oxide).[1] This guide provides validated solubility data and protocols to maximize

stability during formulation and synthesis.
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Understanding the physical state of DVTD is prerequisite to solvent selection. Unlike many

organotin halides which are crystalline solids, DVTD is a dense liquid, facilitating miscibility with

a broader range of organic hosts.[1]

Property Value Context for Researchers

Physical State Colorless Liquid

Miscible with most organics; no

dissolution induction time

required.[1]

Boiling Point 54–56 °C @ 3 mmHg

Volatile under high vacuum;

requires careful rotary

evaporation.[1]

Density 1.764 g/mL
Forms the bottom layer in

biphasic aqueous extractions.

Hydrolytic Sensitivity High

Hydrolyzes to release HCl

fumes; requires anhydrous

solvents.[1]

Solubility in Water Insoluble (Reacts)
Do not use water as a primary

solvent.[1]

Solvent Compatibility Matrix
The following matrix categorizes solvents based on thermodynamic compatibility and chemical

stability.

Primary Solvation Systems (Recommended)
These solvents are chemically inert toward the Sn-Cl and Sn-C=C bonds and are standard for

lithographic and synthetic applications.
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Solvent Class Specific Solvents Solubility Rating Application Notes

Glycol Ethers

PGMEA (Propylene

glycol monomethyl

ether acetate)

Excellent

Industry Standard for

photoresist

formulations.[1]

Stabilizes the Sn

center for spin-

coating.

Ethers
THF, Diethyl Ether,

1,4-Dioxane
Excellent

Ideal for Grignard

synthesis and

polymerizations.[1]

Note: THF must be

dry to prevent

hydrolysis.[1]

Chlorinated
Dichloromethane

(DCM), Chloroform
Excellent

Preferred for

extraction and NMR

analysis (

).[1]

Aliphatic

Hydrocarbons

Pentane, Hexane,

Heptane
Good

Used in

purification/recrystalliz

ation of derivatives.[1]

DVTD is miscible but

may phase separate

at ultra-low temps.[1]

Aromatics
Toluene, Benzene,

Xylene
Excellent

High boiling points

allow for thermal

disproportionation

reactions.[1]

Reactive & Incompatible Solvents (Avoid)
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Solvent Class Risk Factor Mechanism of Failure

Water Critical

Rapid hydrolysis yields

insoluble Divinyltin oxide (

) and corrosive HCl gas.[1]

Protics (Alcohols) Moderate

Methanol/Ethanol can induce

solvolysis over time,

exchanging Cl ligands for

alkoxides (

), altering reactivity.[1]

Wet Solvents High

Even trace moisture (<100

ppm) causes cloudiness (oxide

formation) in DVTD solutions.

[1]

Mechanistic Visualization: Solvation vs. Hydrolysis
The following diagram illustrates the divergent pathways of DVTD when exposed to anhydrous

organic solvents versus moisture-contaminated environments.
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Figure 1: Solvation pathways showing the critical necessity of anhydrous conditions for stable

formulation.
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Protocol A: Preparation of Stable Precursor Solution
(PGMEA)
Target Audience: Lithography Engineers Objective: Create a 0.1 M stable coating solution for

spin-coating applications.

Pre-drying: Ensure PGMEA is dried over 4Å molecular sieves for 24 hours. Water content

must be <50 ppm.[1]

Inert Atmosphere: Perform all transfers inside a glovebox or under a positive pressure of

Nitrogen/Argon.[1]

Dissolution:

Weigh 2.43 g of Divinyltin dichloride liquid into a dry Schlenk flask.

Add 100 mL of anhydrous PGMEA via syringe.[1]

Swirl gently.[1] The liquid will dissolve instantly; no sonication is required due to liquid-

liquid miscibility.

Filtration: Filter the solution through a 0.2 µm PTFE syringe filter to remove any trace

hydrolyzed tin oxide particles.

Storage: Store in amber borosilicate glass with a PTFE-lined cap at 2–8°C.

Protocol B: Biphasic Hydrolysis for Oxide Synthesis
Target Audience: Synthetic Chemists Objective: Controlled conversion of DVTD to Divinyltin

oxide (intermediate for further functionalization).[1]

Organic Phase: Dissolve 10 mmol DVTD in 50 mL Toluene.

Aqueous Phase: Prepare 50 mL of 0.5 M NaOH solution.

Reaction:

Combine phases in a separatory funnel.[1][2]
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Shake vigorously for 2 minutes.

Observation: The interface will initially form a flocculate which may migrate to the organic

phase or precipitate depending on pH.

Separation: Drain the aqueous layer (containing NaCl).[1] Wash the organic layer with

deionized water (2 x 20 mL).

Isolation: Dry the organic layer over

, filter, and rotary evaporate to yield the oxide/hydroxide species.

Safety & Toxicology (E-E-A-T)
Warning: Organotin compounds exhibit high acute toxicity.[1] Divinyltin dichloride is fatal if

inhaled and toxic via dermal absorption.[1]

Engineering Controls: All handling must occur in a certified chemical fume hood or glovebox.

[1]

Respiratory Protection: If outside containment, a full-face respirator with organic vapor/acid

gas cartridges (OV/AG) is mandatory due to potential HCl evolution.[1]

Decontamination: Spills should be treated with 10% sodium hypochlorite (bleach) solution to

degrade the organometallic bond, followed by absorption with vermiculite.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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